Cas no 391649-88-0 (4,4-dimethyl-2-[(2-nitrophenyl)methylidene]-3-oxopentanenitrile)

• Product Name: 4,4-dimethyl-2-[(2-nitrophenyl)methylidene]-3-oxopentanenitrile
• CAS No: 391649-88-0
• MDL: MFCD00170349
• CID: 4650575
• Update Time: 2025-08-03

4,4-dimethyl-2-[(2-nitrophenyl)methylidene]-3-oxopentanenitrile Chemical and Physical Properties

Names and Identifiers

• 4,4-dimethyl-2-[(2-nitrophenyl)methylidene]-3-oxopentanenitrile

• MDL： MFCD00170349

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Homogeneous non-metal compounds Homogeneous other non-metal compounds

Additional information on 4,4-dimethyl-2-[(2-nitrophenyl)methylidene]-3-oxopentanenitrile

Chemical Profile of 4,4-dimethyl-2-[(2-nitrophenyl)methylidene]-3-oxopentanenitrile (CAS No. 391649-88-0)

4,4-dimethyl-2-[(2-nitrophenyl)methylidene]-3-oxopentanenitrile, identified by its Chemical Abstracts Service (CAS) number 391649-88-0, is a specialized organic compound that has garnered attention in the field of pharmaceutical chemistry and organic synthesis. This compound belongs to the class of β-keto nitriles, characterized by its structural framework containing a conjugated system of a carbonyl group and a nitrile functionality, coupled with an aromatic ring substituent. The presence of two methyl groups at the 4-position of the pentanenitrile backbone enhances its steric and electronic properties, making it a versatile intermediate in synthetic chemistry.

The molecular structure of 4,4-dimethyl-2-[(2-nitrophenyl)methylidene]-3-oxopentanenitrile consists of a five-carbon chain terminated by a nitrile group (-CN), with a ketone group (-CO-) positioned at the third carbon and two methyl groups (-CH₃) at the fourth carbon. The aromatic component is introduced through a phenyl ring substituted with a nitro group (-NO₂) at the 2-position, forming an α-substituted β-keto nitrile. This arrangement imparts unique reactivity and electronic characteristics, making it valuable in various synthetic transformations.

In recent years, there has been growing interest in β-keto nitriles due to their role as key intermediates in the synthesis of heterocyclic compounds and pharmacologically active molecules. The nitrophenyl substituent in 4,4-dimethyl-2-[(2-nitrophenyl)methylidene]-3-oxopentanenitrile not only influences the electronic properties of the molecule but also serves as a handle for further functionalization. The nitro group, being both electron-withdrawing and oxidizable, can participate in diverse chemical reactions such as reduction to an amine or coupling reactions via diazotization.

One of the most compelling aspects of this compound is its utility in constructing complex molecular architectures. The conjugated system formed by the carbonyl and nitrile groups facilitates intramolecular cyclization reactions, leading to the formation of five-membered heterocycles such as pyridines and pyrimidines. These heterocycles are fundamental motifs in many biologically active compounds, including pharmaceuticals and agrochemicals. The methylidene group (CH=) at the second carbon provides further opportunities for cross-coupling reactions, such as Suzuki-Miyaura or Heck couplings, enabling the introduction of aryl or vinyl groups with precision.

Recent advancements in synthetic methodologies have highlighted the importance of 4,4-dimethyl-2-[(2-nitrophenyl)methylidene]-3-oxopentanenitrile as a building block for drug discovery. For instance, researchers have leveraged its reactivity to develop novel scaffolds for kinase inhibitors, which are critical in treating cancers and inflammatory diseases. The nitrophenyl moiety has been shown to interact with biological targets through π-stacking interactions or hydrogen bonding, modulating enzyme activity and improving drug efficacy.

The synthesis of 4,4-dimethyl-2-[(2-nitrophenyl)methylidene]-3-oxopentanenitrile typically involves multi-step organic transformations starting from commercially available precursors. A common route includes condensation reactions between an aldehyde derivative and a cyanide source to form the β-keto nitrile core. Subsequent alkylation with dimethyl iodide or bromide introduces the 4,4-dimethyl substitution pattern. The introduction of the nitrophenyl group is achieved through Friedel-Crafts acylation followed by nitration or direct functionalization using nitric acid under controlled conditions.

The electronic properties of this compound make it an attractive candidate for studying charge transfer phenomena and photochemical reactions. The conjugated system can absorb light in the visible region due to extended π-electron delocalization, which is relevant for applications in organic electronics and photodynamic therapy. Additionally, the presence of both electron-withdrawing (nitro group) and electron-donating (methyl groups) features allows for fine-tuning of redox potentials, making it suitable for use as an intermediate in electrochemical syntheses.

In conclusion,4,4-dimethyl-2-[(2-nitrophenyl)methylidene]-3-oxopentanenitrile (CAS No. 391649-88-0) represents a significant compound in modern synthetic chemistry with broad applications in pharmaceutical research and material science. Its unique structural features—combining a β-keto nitrile core with an electron-deficient aromatic substituent—endow it with exceptional reactivity and functional versatility. As research continues to uncover new synthetic pathways and applications,this compound is poised to remain at forefrontof chemical innovation.